Cas no 6581-46-0 (Dihydromethysticin)
Dihydromethysticin is a bioactive kavalactone derived from the kava plant (Piper methysticum). It is recognized for its potential pharmacological properties, including anxiolytic and neuroprotective effects. Structurally, it is a reduced form of methysticin, exhibiting improved stability and bioavailability. Research suggests it interacts with GABAergic and dopaminergic systems, contributing to its calming effects without significant sedation. Its favorable pharmacokinetic profile and lower hepatotoxicity risk compared to other kavalactones make it a subject of interest in therapeutic applications. Dihydromethysticin is commonly utilized in preclinical studies to explore its mechanisms and potential benefits for neurological and psychological conditions.
Dihydromethysticin structure
Product Name:Dihydromethysticin
CAS No:6581-46-0
MF:C15H16O5
MW:276.284544944763
CID:2043971
PubChem ID:229852
Update Time:2025-10-13
Dihydromethysticin Chemical and Physical Properties
Names and Identifiers
-
- (+-)-Dihydromethysticin
- (+/-)-dihydromethysticin
- 6-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
- 6-(2-Benzo[1,3]dioxol-5-yl-aethyl)-4-methoxy-5,6-dihydro-pyran-2-on
- 6-(2-benzo[1,3]dioxol-5-yl-ethyl)-4-methoxy-5,6-dihydro-pyran-2-one
- 6-[2-(benzo[d][1,3]dioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
- 7,8-Dihydro -(±)-Methysticin
- dihydromethysticin
- DIHYDROMETHYSTICIN(P) PrintBack
- 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-
- NSC-23878
- DTXSID3033434
- SCHEMBL2305982
- 6-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
- METHYSTICIN (+/-)-DIHYDROMETHYSTICIN [MI]
- CHEBI:182794
- G9X3XK922J
- MLS002638967
- CHEMBL1510786
- y-Methysticin
- Dihydromethysticin, (+/-)-
- UNII-G9X3XK922J
- NSC23878
- 6581-46-0
- 2-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-2,3-dihydropyran-6-one
- 3155-57-5
- 3,4-Dichloro-2-(methoxymethyl)furan
- NCGC00091916-01
- 2H-Pyran-2-one,6-[2-(1,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-
- AKOS015896727
- (+/-)-7,8-Dihydromethysticin
- 7,8-Dihydro-Methysticin
- Dihydromethysticin, (RS)-
- SMR001548427
- DL-Dihydromethysticin
- NPLC-0185
- 3-(1H-Indol-3-yl)-3-oxo-propionicacidethylester
- Pseudomethysticin
- (+/-)-Dihydromethysticin [MI]
- NSC 23878
- Q27278982
- GAA58146
- DL-Dihydromethysticin; 2-Heptenoic acid, 5-hydroxy-3-methoxy-7-[3,4-(methylenedioxy)phenyl]-, d-lactone (6CI,7CI)
- Dihydromethysticin
-
- Inchi： 1S/C15H16O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h3,5-6,8,11H,2,4,7,9H2,1H3
- InChI Key： RSIWXFIBHXYNFM-UHFFFAOYSA-N
- SMILES： O1C(C=C(CC1CCC1=CC=C2C(=C1)OCO2)OC)=O
Computed Properties
- Exact Mass: 276.09977361g/mol
- Monoisotopic Mass: 276.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Dihydromethysticin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D450313-5mg |
Dihydromethysticin |
6581-46-0 | 5mg |
$253.00 | 2023-05-18 | ||
| TRC | D450313-10mg |
Dihydromethysticin |
6581-46-0 | 10mg |
$402.00 | 2023-05-18 | ||
| TRC | D450313-100mg |
Dihydromethysticin |
6581-46-0 | 100mg |
$ 4500.00 | 2023-09-07 |
Dihydromethysticin Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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